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Compound of Interest

Compound Name: 1H-Indazole-4-boronic acid

Cat. No.: B591470

Essential Safety and Handling Guide for 1H-
Indazole-4-boronic acid

This guide provides crucial safety and logistical information for the handling and disposal of 1H-
Indazole-4-boronic acid, tailored for researchers, scientists, and professionals in drug
development. Adherence to these procedures is vital for ensuring laboratory safety and
operational integrity.

Chemical Identifier:

e Name: 1H-Indazole-4-boronic acid
« CAS Number: 1023595-17-6[1]

e Molecular Formula: C7H7BN202[2]

Hazard ldentification: 1H-Indazole-4-boronic acid is classified as a hazardous substance. It is
crucial to be aware of the following potential health effects:

o Causes skin irritation.[3][4]
o Causes serious eye irritation.[3][4]

o May cause respiratory irritation.[3][4]
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e Harmful if swallowed.[5][6]

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment required when

handling 1H-Indazole-4-boronic acid.

Body Part

Required PPE

Specifications

Eyes/Face

Safety Goggles or Face Shield

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or

European Standard EN166.[4]

[7](8]

Hands

Chemical-resistant Gloves

Wear appropriate protective
gloves to prevent skin
exposure.[3][4][8] Nitrile or
neoprene gloves are

recommended.

Body

Laboratory Coat

Wear appropriate protective
clothing to prevent skin
exposure.[3][4][8]

Respiratory

NIOSH-approved Respirator

A respirator is recommended if
ventilation is inadequate or
when handling large quantities

that may generate dust.[8]

Operational and Handling Plan

Engineering Controls:

» Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[4][9]

e Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[4][8]
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Step-by-Step Handling Protocol:

e Preparation: Before handling, ensure all required PPE is correctly worn. Prepare the work
area by removing any unnecessary items and ensuring a clean, uncluttered space.

e Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to control dust and vapor. Avoid generating dust.[4]

¢ In Case of Contact:

o Skin Contact: Immediately wash the affected area with plenty of soap and water.[3]
Remove contaminated clothing.[8]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[8] Seek immediate medical attention.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen.[3][4][8]

o Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water and seek immediate
medical attention.[9]

o Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after
handling is complete.[4][9] Clean the work area and decontaminate any equipment used.

Storage and Disposal Plan

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated area.[7]

e Some suppliers recommend a storage temperature of 2-8°C.[5]

» Keep away from incompatible materials such as strong oxidizing agents.[4][7]
Disposal:

e Chemical Waste: Dispose of 1H-Indazole-4-boronic acid and any contaminated materials
as hazardous waste in accordance with local, state, and federal regulations. Do not dispose
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of down the drain.

o Empty Containers: The first rinse of an empty container must be collected and disposed of
as hazardous waste.[10] Subsequent rinses may be permissible for drain disposal, provided
the pH is neutral (between 7-9) and there is no other chemical contamination.[10] For
containers of highly toxic chemicals, the first three rinses must be collected as hazardous

waste.[10]

Workflow and Safety Diagram

The following diagram illustrates the standard workflow for handling 1H-Indazole-4-boronic

acid, emphasizing critical safety checkpoints.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b591470?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b591470?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

